Cas no 1638255-69-2 (TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE
• CAS No: 1638255-69-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD29059005
• CID: 4611952
• PubChem ID: 118990194
• Update Time: 2025-10-29

TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(pyridin-3-yl)azetidine-1-carboxylate
• tert-Butyl3-(pyridin-3-yl)azetidine-1-carboxylate
• CS-0079039
• tert-butyl 3-pyridin-3-ylazetidine-1-carboxylate
• SCHEMBL20757936
• SDCCGSBI-0663035.P001
• AS-36730
• MFCD29059005
• AKOS027329751
• SB51186
• 1638255-69-2
• TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE

• MDL： MFCD29059005
• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)15-8-11(9-15)10-5-4-6-14-7-10/h4-7,11H,8-9H2,1-3H3
• InChI Key： BGARHTOLGVQAEP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CN=C2)C1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 342.5±35.0 °C at 760 mmHg
• Flash Point: 160.9±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE

TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE: A Comprehensive Overview

In the realm of organic chemistry, the compound with CAS No. 1638255-69-2, commonly referred to as TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound is a derivative of azetidine, a four-membered ring structure, which is known for its rigidity and versatility in chemical synthesis. The presence of the pyridin-3-yl group introduces additional electronic and steric effects, making this compound a valuable molecule for further exploration.

The synthesis of TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral environments. The tert-butyl group serves as a protecting group for the carboxylic acid moiety, ensuring stability during intermediate steps of synthesis.

One of the most promising applications of TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE lies in its potential as a building block in medicinal chemistry. The azetidine ring is known to exhibit favorable pharmacokinetic properties, making it an attractive scaffold for drug design. The pyridin-3-yl group further enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π-π interactions.

Recent studies have also explored the use of TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE in polymer chemistry. Its rigid structure and functional groups make it a suitable candidate for designing advanced materials with tailored mechanical and thermal properties. Researchers have reported successful incorporation of this compound into polymeric networks, demonstrating enhanced stability and mechanical strength compared to traditional monomers.

In terms of spectroscopic analysis, TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE exhibits characteristic peaks in both NMR and IR spectra that are consistent with its molecular structure. These spectral data provide valuable insights into the molecule's conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

The environmental impact of TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE has also been a topic of recent research. Studies indicate that this compound undergoes biodegradation under specific conditions, making it a more sustainable option for industrial applications compared to traditional organic compounds. This finding aligns with the growing global emphasis on green chemistry and sustainable practices.

Looking ahead, the development of novel synthetic routes for TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE remains an active area of research. Scientists are exploring alternative catalysts and reaction conditions to improve yield and reduce production costs. Additionally, investigations into its potential applications in nanotechnology and materials science are expected to unlock new opportunities for this versatile compound.

In conclusion, TERT-BUTYL 3-(PYRIDIN-3-YL)AZETIDINE-1-CARBOXYLATE stands out as a multifaceted molecule with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As our understanding of this compound continues to grow, so too will its role in shaping innovative solutions across industries.